Cas no 3080-20-4 (beta-Anhydrouzarigenin)

• Product Name: beta-Anhydrouzarigenin
• CAS No: 3080-20-4
• MF: C₂₃H₃₂O₃
• MW: 356.4984
• CID: 841115
• PubChem ID: 91895411
• Update Time: 2025-11-02

beta-Anhydrouzarigenin Chemical and Physical Properties

Names and Identifiers

• beta-Anhydrouzarigenin
• β-anhydroepidigitoxigenin
• β-Anhydrouzarigenin
• 3beta-Hydroxy-5alpha-carda-14,20(22)-dienolide
• [ "β-Anhydroepidigitoxigenin" ]
• W2316
• 3080-20-4
• 4-[(3S,5S,8R,9S,10S,13R,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• AKOS032948830

• Inchi： 1S/C23H32O3/c1-22-10-7-15(24)13-14(22)3-4-16-18-5-6-19(17-9-12-26-21(17)25)23(18,2)11-8-20(16)22/h5,9,14-16,19-20,24H,3-4,6-8,10-13H2,1-2H3/t14-,15-,16-,19+,20-,22-,23-/m0/s1
• InChI Key： DPDKGFZJWHLPLO-UENNAJKTSA-N
• SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1([H])[H])C([H])([H])C([H])([H])[C@@]1([H])C3=C([H])C([H])([H])[C@]([H])(C4C(=O)OC([H])([H])C=4[H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@]21[H]

Computed Properties

• Exact Mass: 356.23500
• Monoisotopic Mass: 356.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 4.5

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 537.4±50.0 °C at 760 mmHg
• Flash Point: 217.0±22.9 °C
• PSA: 46.53000
• LogP: 4.40950
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

beta-Anhydrouzarigenin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Additional information on beta-Anhydrouzarigenin

Comprehensive Analysis of beta-Anhydrouzarigenin (CAS No. 3080-20-4): Properties, Applications, and Research Insights

beta-Anhydrouzarigenin (CAS No. 3080-20-4) is a bioactive steroidal compound derived from natural sources, particularly plants of the Apocynaceae family. This compound has garnered significant attention in pharmacological and phytochemical research due to its unique structural properties and potential therapeutic applications. As a derivative of uzarigenin, it belongs to the class of cardenolides, which are known for their diverse biological activities, including cardiotonic and anti-inflammatory effects.

Recent studies highlight the growing interest in beta-Anhydrouzarigenin as a subject of drug discovery and natural product chemistry. Researchers are exploring its mechanisms of action, particularly its interaction with Na+/K+-ATPase, a key enzyme in cellular ion homeostasis. This aligns with current trends in precision medicine, where targeted therapies are prioritized. The compound's potential role in modulating cell signaling pathways has also sparked investigations into its applicability for cancer research and neurodegenerative diseases.

From a chemical perspective, beta-Anhydrouzarigenin (CAS No. 3080-20-4) features a cyclopentanoperhydrophenanthrene core, characteristic of steroidal compounds. Its anhydrous form enhances stability, making it suitable for pharmaceutical formulations. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize its purity and structural integrity. These methods are critical for ensuring reproducibility in preclinical studies.

The demand for plant-derived bioactive compounds like beta-Anhydrouzarigenin has surged alongside the global shift toward sustainable therapeutics. Consumers and researchers alike are searching for alternatives to synthetic drugs, driving interest in phytochemicals with low toxicity profiles. This compound's potential as an adjuvant therapy in cardiovascular diseases is frequently queried in academic and industry forums, reflecting its relevance to contemporary health challenges.

In addition to its pharmacological potential, beta-Anhydrouzarigenin is studied for its biosynthetic pathways in plants. Advances in metabolic engineering and synthetic biology have enabled the heterologous production of such compounds in microbial hosts, addressing supply chain limitations. This innovation resonates with the broader biotechnology sector's focus on scalable natural product synthesis.

Quality control remains paramount for beta-Anhydrouzarigenin (CAS No. 3080-20-4) in commercial and research settings. Regulatory guidelines emphasize the need for certified reference materials (CRMs) and Good Laboratory Practice (GLP) compliance. These standards ensure data reliability for patent applications and clinical trial submissions, further underscoring the compound's industrial significance.

Future research directions for beta-Anhydrouzarigenin may explore its synergistic effects with other bioactive molecules or its role in epigenetic modulation. Such investigations align with the rising popularity of multi-target drug design strategies. As the scientific community continues to unravel its full potential, this compound exemplifies the intersection of traditional medicine and modern pharmacology.